2-Amino-3-oxo-3-phenylpropionic acid methylester

• Molecular Formula: C10H11NO3
• Molecular Weight: 193.20 g/mol
• IUPAC Name: methyl 2-amino-3-oxo-3-phenylpropanoate
• InChI: InChI=1S/C10H11NO3/c1-14-10(13)8(11)9(12)7-5-3-2-4-6-7/h2-6,8H,11H2,1H3
• InChI Key: WVRQHSWSAXRQGK-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(C(=O)C1=CC=CC=C1)N

Description

2-Amino-3-oxo-3-phenylpropionic acid methylester is a useful research compound. Its molecular formula is C10H11NO3 and its molecular weight is 193.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dry tetrahydrofuran (250 ml) was cooled to -78° C. Potassium tert-butoxide (6.37 g; 56.72 mmol) was dissolved in dry tetrahydrofuran (100 ml) and added. (Benzhydrylideneamino)acetic acid methyl ester (14.35 g; 56.72 mmol) was added and the reaction mixture was stirred 30 min at -78° C. Benzoyl chloride (6.59 g; 56.72 mmol) was added dropwise and the reaction mixture was stirred 30 min at -78° C. Hydrochloric acid (1.0 M; 175 ml) was added dropwise. The reaction mixture was heated to room temperature and 2/3 of the solvent was removed in vacuo. Water (700 ml) was added and the reaction mixture was washed with diethyl ether (400 ml). The aqueous phase was evaporated in vacuo and the residue was dissolved in methanol and evaporated (2×150 ml). Methanol (80 ml) was added. The mixture was filtrated and the filtrate was evaporated in vacuo. The residue was recrystallised from tetrahydrofuran/diethyl ether to afford 8.86 g of 2-amino-3-oxo-3-phenylpropionic acid methylester as a hydrochloride.